Cas no 6291-62-9 (Propanoic acid,3-(acetylthio)-, methyl ester)

• Product Name: Propanoic acid,3-(acetylthio)-, methyl ester
• CAS No: 6291-62-9
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 526310
• PubChem ID: 222476
• Update Time: 2025-04-19

Propanoic acid,3-(acetylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(acetylthio)-, methyl ester
• methyl 3-acetylsulfanylpropanoate
• 3-Acetylmercapto-propionsaeure-methylester
• 3-acetylsulfanyl-propionic acid methyl ester
• methyl 3-(acetylsulfanyl)propanoate
• Methyl-3-acetylmercapto-propionat
• NSC 8520

• Inchi： 1S/C6H10O3S/c1-5(7)10-4-3-6(8)9-2/h3-4H2,1-2H3
• InChI Key： RUXHQWGGLGBRJS-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCC(=O)OC

Computed Properties

• Exact Mass: 162.03500
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 68 ºC (5 Torr)
• Flash Point: 93.9±10.6 ºC,
• Refractive Index: 1.4773 (589.3 nm 17 ºC)
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• PSA: 68.67000
• LogP: 0.82920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters